Cas no 286-75-9 (5,10-Dioxatricyclo[7.1.0.04,6]decane)

• Product Name: 5,10-Dioxatricyclo[7.1.0.04,6]decane
• CAS No: 286-75-9
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 256715
• PubChem ID: 91447
• Update Time: 2025-05-20

5,10-Dioxatricyclo[7.1.0.04,6]decane Chemical and Physical Properties

Names and Identifiers

• 5,10-Dioxatricyclo[7.1.0.04,6]decane
• 1,2,5,6-DIEPOXYCYCLOOCTANE
• Cyclooctane, 1,2_5,6-diepoxy-
• 1,2:5,6-diepoxycyclocotane
• 1,2-5,6-di-epoxycyclooctane
• 1,5-Cyclooctadiene diepoxide
• 5,10-dioxa-tricyclo[7.1.0.04,6]decane
• cis,cis-1,5-cyclooctadiene diepoxide
• DIEPOXYCYCLOOCTANE
• NS00041803
• 1,2:5,6-Diepoxycyclooctane
• NSC117405
• 22PN4826SS
• Cycloocta-1,5-diene dioxide
• 29077-85-8
• 1,6-Diepoxycyclooctane
• 27035-39-8
• Cyclooctane,2:5,6-diepoxy-
• 2,7-Dioxatricyclo(4.4.0.03,8)decane
• 5,10-Dioxatricyclo[7.1.0.0(4,6)]decane
• Cyclooctane, 1,2-5,6-diepoxy-,
• 1,2,5,6-diepoxycyclooctan
• J-800017
• EINECS 206-011-9
• 2,7-DIOXATRICYCLO[4.4.0.03,8]DECANE
• 5,10-Dioxatricyclo(7.1.0.0(sup 4,6))decane
• CCRIS 3755
• MFCD00005076
• SCHEMBL36353
• FT-0606259
• 5,6]decane
• 5,10-Dioxatricyclo(7.1.0.04,6)decane
• USGYMDAUQBQWFU-UHFFFAOYSA-N
• J-640015
• AKOS025119959
• 1,2,5,6-Diepoxycyclooctane, 96%
• FT-0692645
• 286-75-9
• Cyclooctane, 1,2:5,6-diepoxy-
• NSC 117405
• EINECS 248-180-1
• NSC-117405
• UNII-22PN4826SS
• DTXSID801031345

• Inchi： 1S/C8H12O2/c1-2-6-8(10-6)4-3-7-5(1)9-7/h5-8H,1-4H2
• InChI Key： USGYMDAUQBQWFU-UHFFFAOYSA-N
• SMILES： O1C2CCC3C(CCC12)O3

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 25.1Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 313.9°Cat760mmHg
• Flash Point: 105°C
• PSA: 25.06
• LogP: 1.09520

5,10-Dioxatricyclo[7.1.0.04,6]decane Security Information

• WGK Germany：3

Additional information on 5,10-Dioxatricyclo[7.1.0.04,6]decane

5,10-Dioxatricyclo[7.1.0.0^4,6]decane (CAS No. 286-75-9): A Comprehensive Overview

5,10-Dioxatricyclo[7.1.0.0^4,6]decane, with the Chemical Abstracts Service (CAS) number 286-75-9, is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of bicyclic ethers and is characterized by its distinctive tricyclic framework with two oxygen atoms bridging the rings.

The molecular structure of 5,10-Dioxatricyclo[7.1.0.0^4,6]decane is particularly intriguing due to its high degree of ring strain and the presence of multiple stereocenters, which contribute to its unique chemical and physical properties. The compound's tricyclic framework provides a rigid and stable structure, making it an attractive candidate for various applications in materials science and pharmaceutical research.

Recent studies have highlighted the potential of 5,10-Dioxatricyclo[7.1.0.0^4,6]decane in the development of advanced materials and functional polymers. Its rigid structure and high thermal stability make it suitable for use in high-performance polymers and composites, where mechanical strength and thermal resistance are critical factors. Additionally, the compound's ability to form stable complexes with metal ions has opened up new avenues for its application in catalysis and coordination chemistry.

In the realm of pharmaceutical research, 5,10-Dioxatricyclo[7.1.0.0^4,6]decane has shown promise as a scaffold for the design of novel drug candidates. The compound's unique structural features allow for the introduction of various functional groups, enabling the synthesis of derivatives with tailored biological activities. Recent studies have explored its potential as a lead compound for the development of anti-inflammatory agents and anticancer drugs.

The synthesis of 5,10-Dioxatricyclo[7.1.0.0^4,6]decane typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity levels. Common synthetic routes include intramolecular cyclization reactions and ring-closing metathesis (RCM) processes, which are well-suited for constructing complex cyclic structures with multiple stereocenters.

The physical properties of 5,10-Dioxatricyclo[7.1.0.0^4,6]decane, such as its melting point, boiling point, and solubility in various solvents, have been extensively studied to optimize its use in different applications. Its low solubility in water but good solubility in organic solvents makes it suitable for use in organic synthesis and polymer processing.

In terms of safety and handling, while 5,10-Dioxatricyclo[7.1.0.0^4,6]decane is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound to ensure safe handling and storage.

The ongoing research into the properties and applications of 5,10-Dioxatricyclo[7.1.0.0^4,6]decane continues to expand our understanding of this fascinating compound. Its unique structural features and versatile chemical properties make it a valuable tool for scientists working in diverse fields such as organic synthesis, materials science, and pharmaceutical research.